Cas no 1261749-94-3 (3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261749-94-3
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4789793
• Update Time: 2025-11-01

3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H9F4NO/c14-11-6-5-8(18)7-10(11)9-3-1-2-4-12(9)19-13(15,16)17/h1-7H,18H2
• InChI Key： VPDXWBUSEZJFGW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl

3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261749-94-3): An Overview of Its Synthesis, Properties, and Applications

3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261749-94-3) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound is characterized by the presence of an amino group, a fluoro substituent, and a trifluoromethoxy group, which collectively contribute to its diverse chemical and biological properties.

The synthesis of 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl typically involves a multi-step process that begins with the preparation of the corresponding biphenyl scaffold. One common approach is to start with 2-bromophenol and 4-fluoroiodobenzene, which are coupled using a palladium-catalyzed reaction to form the biphenyl core. Subsequent steps include the introduction of the trifluoromethoxy group via nucleophilic substitution and the formation of the amino group through amination reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more feasible to produce this compound on a larger scale.

In terms of physical properties, 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl is a crystalline solid with a melting point typically ranging from 100 to 120°C. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various chemical reactions and biological assays. The presence of the trifluoromethoxy group imparts significant electronic effects, influencing the compound's reactivity and stability.

The biological activity of 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl has also shown potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These antiviral activities make 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl an attractive target for further drug development.

In addition to its medicinal applications, 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl has found use in materials science due to its unique electronic properties. The presence of fluorine atoms and the trifluoromethoxy group enhances its dielectric constant and improves its performance in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Recent research has focused on optimizing the molecular structure to achieve higher charge carrier mobility and better device performance.

The environmental impact of 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl is another important consideration. While this compound is not classified as a hazardous material, its production and use should still adhere to best practices for environmental sustainability. Efforts are ongoing to develop greener synthetic methods that minimize waste generation and reduce energy consumption. Additionally, studies are being conducted to assess the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications.

In conclusion, 3-Amino-6-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261749-94-3) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique combination of functional groups endows it with valuable chemical and biological properties that make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.